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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo anti-tumor activity of SAR103168, a

multi-kinase inhibitor, in preclinical models of myeloid leukemia. Its performance is

contextualized by comparing it with other kinase inhibitors investigated for similar indications.

This document summarizes key experimental data, details relevant methodologies, and

visualizes associated biological pathways and workflows to support further research and

development in this area.

Comparative Analysis of In Vivo Anti-Tumor Activity
SAR103168 has demonstrated notable anti-tumor efficacy in xenograft models of acute

myeloid leukemia (AML) and chronic myeloid leukemia (CML). To provide a clear comparison,

the following table summarizes its activity alongside other relevant kinase inhibitors.
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Compound
Target
Profile

Animal
Model

Cell Line
Dosing
Regimen

Key
Outcomes

SAR103168

Src family,

Abl, VEGFR,

PDGFR,

FGFR, Tie2,

EGFR

SCID Mice

KG1, EOL-1,

Kasumi-1,

CTV1 (AML);

K562 (CML)

16.7 mg/kg IV

or 2 x 40

mg/kg PO

Impaired

tumor growth

and induced

tumor

regression.

Showed

synergistic

activity with

cytarabine.[1]

[2]

Sorafenib (in

combination

with

Cytarabine)

Multi-kinase

(Raf, VEGFR,

PDGFR,

FLT3, c-KIT)

NOD-SCID-

IL2Rγnull

Mice

U937 (AML)

Sorafenib: 60

mg/kg PO,

twice daily;

Cytarabine:

6.25 mg/kg IP

Significantly

prolonged

median

survival to 46

days vs. 36

days for

cytarabine

alone and 19

days for

control.

TL02-59
Fgr (Src-

family kinase)

Mouse

Xenograft

MV4-11

(AML)

10 mg/kg PO,

daily for 3

weeks

Completely

eliminated

leukemic

cells from the

spleen and

peripheral

blood;

significantly

reduced bone

marrow

engraftment.

[3][4]
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Signaling Pathway of SAR103168 Targets
SAR103168 is a potent inhibitor of a wide range of tyrosine kinases that are critical for tumor

cell proliferation, survival, and angiogenesis. The diagram below illustrates the key signaling

pathways affected by SAR103168.
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1. AML Cell Culture
(e.g., KG1, MV4-11)

2. Cell Preparation &
Viability Check

3. Intravenous Injection
into SCID/NSG Mice

4. Monitor Engraftment
(hCD45+ in Blood)

5. Randomize Mice into
Treatment Groups

6. Drug Administration
(e.g., SAR103168, Vehicle)

7. Monitor Tumor Burden
& Animal Health

8. Endpoint Analysis
(Survival, Organ Infiltration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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